2-(Diethylamino)ethyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate

• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C22H28N2O5/c1-5-24(6-2)13-14-29-22(26)16-7-9-17(10-8-16)23-21(25)19-12-11-18(27-3)15-20(19)28-4/h7-12,15H,5-6,13-14H2,1-4H3,(H,23,25)
• InChI Key: DMBQTZJKUPKOOG-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)OC)OC

Description

2-(Diethylamino)ethyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate is a chemical compound that has been widely used in scientific research applications. It is a member of the benzoylphenylurea family and is commonly referred to as DEAB. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The mechanism of action of DEAB is thought to involve the inhibition of ALDH activity. This leads to an accumulation of toxic aldehydes within cells, which can have a variety of effects on cellular processes. Additionally, DEAB has been shown to affect the activity of other enzymes and signaling pathways, including the Wnt signaling pathway.
Biochemical and Physiological Effects:
DEAB has been shown to have a variety of biochemical and physiological effects. These include inhibition of cell growth and proliferation, induction of apoptosis, and modulation of stem cell function. Additionally, DEAB has been shown to affect the expression of various genes and proteins, including those involved in cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of DEAB is its specificity for ALDH inhibition. This allows researchers to selectively target this enzyme and study its effects on cellular processes. Additionally, DEAB is relatively easy to synthesize and has good solubility in organic solvents. However, one limitation of DEAB is its potential toxicity, particularly at higher concentrations. Additionally, its effects on cellular processes may be complex and difficult to interpret.

Future Directions

There are a number of future directions for research involving DEAB. One area of interest is its potential use in cancer therapy. By inhibiting ALDH, DEAB has been shown to sensitize cancer cells to chemotherapy and radiation therapy. Additionally, DEAB may have potential as a therapeutic agent for other diseases, such as cardiovascular disease and neurodegenerative disorders. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of DEAB.

Synthesis Methods

The synthesis of DEAB involves the reaction of 2-(diethylamino)ethylamine with 4-[(2,4-dimethoxybenzoyl)amino]benzoic acid. This reaction is typically carried out in the presence of a catalyst, such as triethylamine, and under an inert atmosphere. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

DEAB has been used in a variety of scientific research applications. One of its primary uses is as an inhibitor of aldehyde dehydrogenase (ALDH). ALDH is an enzyme that is involved in the metabolism of various drugs and toxins, and is also important in the regulation of cellular differentiation and stem cell function. By inhibiting ALDH, DEAB has been shown to have a variety of effects on cell growth, differentiation, and survival.